ethyl 1-(4-hydroxy-3-methoxybenzyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(4-hydroxy-3-methoxyphenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C16H23NO4/c1-3-21-16(19)13-5-4-8-17(11-13)10-12-6-7-14(18)15(9-12)20-2/h6-7,9,13,18H,3-5,8,10-11H2,1-2H3
• InChI Key: BHJPNHPIGQEPCN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC2=CC(=C(C=C2)O)OC
• Molecular Formula: C16H23NO4
• Molecular Weight: 293.36 g/mol

Description

Ethyl 1-(4-hydroxy-3-methoxybenzyl)-3-piperidinecarboxylate, also known as HOCPCA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. HOCPCA is a synthetic derivative of the natural compound, salvinorin A, which is found in the plant Salvia divinorum. In

Mechanism of Action

Ethyl 1-(4-hydroxy-3-methoxybenzyl)-3-piperidinecarboxylate acts as a selective and potent agonist at the kappa opioid receptor, which is located in the central and peripheral nervous systems. Activation of the kappa opioid receptor by this compound results in a decrease in pain sensation and may also have antidepressant and anxiolytic effects. This compound has also been shown to modulate the release of neurotransmitters, including dopamine and serotonin, which are involved in the regulation of mood and addiction.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including analgesia, anti-inflammatory effects, and modulation of neurotransmitter release. It has also been shown to have potential as a treatment for addiction, particularly to opioids. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 1-(4-hydroxy-3-methoxybenzyl)-3-piperidinecarboxylate in lab experiments is its high potency and selectivity for the kappa opioid receptor, which allows for precise targeting of this receptor. However, this compound is a synthetic compound and may not fully replicate the effects of natural compounds. Additionally, the synthesis of this compound can be complex and may require specialized equipment and expertise.

Future Directions

There are several future directions for research on ethyl 1-(4-hydroxy-3-methoxybenzyl)-3-piperidinecarboxylate. One area of interest is the potential use of this compound as a treatment for addiction, particularly to opioids. Another area of interest is the development of this compound analogs with improved pharmacokinetic properties and selectivity for the kappa opioid receptor. Further research is also needed to fully understand the biochemical and physiological effects of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of ethyl 1-(4-hydroxy-3-methoxybenzyl)-3-piperidinecarboxylate involves several steps, including the protection of the hydroxyl group on the benzene ring, the introduction of a piperidine group, and the deprotection of the hydroxyl group. The final product is obtained through esterification of the carboxylic acid group with ethyl alcohol. The synthesis of this compound has been described in detail in various scientific publications.

Scientific Research Applications

Ethyl 1-(4-hydroxy-3-methoxybenzyl)-3-piperidinecarboxylate has been studied for its potential therapeutic properties, particularly in the treatment of addiction and pain. It has been shown to have a high affinity for the kappa opioid receptor, which is involved in the regulation of pain, mood, and addiction. This compound has also been shown to have anti-inflammatory properties and may have potential as a treatment for inflammatory diseases.